Cas no 1267182-08-0 ({1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267182-08-0
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 6101178
• PubChem ID: 82203434
• Update Time: 2025-10-22

{1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine
• 1267182-08-0
• EN300-1610379
• {1-[(2-chlorophenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C13H17ClN4/c1-9(2)13-12(7-15)16-17-18(13)8-10-5-3-4-6-11(10)14/h3-6,9H,7-8,15H2,1-2H3
• InChI Key： BWZZWVMMLKNUIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(CN)N=N1)C(C)C

Computed Properties

• Exact Mass: 264.1141743g/mol
• Monoisotopic Mass: 264.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine

Chemical Compound CAS No. 1267182-08-0: {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine

The compound with CAS No. 1267182-08-0, known as {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorophenyl group, a propan-2-yl substituent, and a triazole ring system. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. This is followed by the introduction of the propan-2-yl group through alkylation or acylation reactions. The formation of the triazole ring is achieved via cyclization reactions, often utilizing azide or hydroxylamine intermediates. The final step involves the attachment of the methanamine group, which enhances the compound's solubility and bioavailability.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions. Its triazole ring contributes to its aromaticity and resistance to oxidation. The methanamine group imparts basicity, making it amenable to various nucleophilic substitutions and additions. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in different chemical environments.

The biological activity of {1-(2-chlorophenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanamine

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles. Its methanamine

The application of this compound extends beyond pharmacology. Its unique structure makes it an ideal building block for the synthesis of more complex molecules in organic chemistry. For instance, the triazole

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